Cas no 1578245-90-5 (3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline)

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline is a boronic ester derivative of isoquinoline, serving as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include stability under typical handling conditions and compatibility with Suzuki-Miyaura cross-coupling reactions, enabling efficient construction of biaryl and heteroaryl systems. The chloro substituent at the 3-position offers additional reactivity for further functionalization, while the dioxaborolane group ensures controlled reactivity in palladium-catalyzed transformations. This compound is particularly valuable for the synthesis of complex molecules, including pharmaceuticals and agrochemicals, due to its balanced reactivity and structural flexibility. Proper storage under inert conditions is recommended to maintain its integrity.
3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline structure
1578245-90-5 structure
Product Name:3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
CAS No:1578245-90-5
MF:C15H17BClNO2
MW:289.564983129501
CID:4821736
Update Time:2025-06-27

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
    • Inchi: 1S/C15H17BClNO2/c1-14(2)15(3,4)20-16(19-14)12-7-5-6-10-9-18-13(17)8-11(10)12/h5-9H,1-4H3
    • InChI Key: ZZJSCIHHCWEXOB-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(C=N1)C=CC=C2B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 361
  • Topological Polar Surface Area: 31.4

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189009700-1g
3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1578245-90-5 95%
1g
$1,022.42 2022-04-02
Aaron
AR023S0D-50mg
3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
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$317.00 2025-02-15
Aaron
AR023S0D-100mg
3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1578245-90-5 95%
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$461.00 2025-02-15
Aaron
AR023S0D-250mg
3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
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250mg
$647.00 2025-02-15
Aaron
AR023S0D-500mg
3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1578245-90-5 95%
500mg
$1006.00 2025-02-15
Aaron
AR023S0D-1g
3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1578245-90-5 95%
1g
$1282.00 2025-02-15
Aaron
AR023S0D-2.5g
3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1578245-90-5 95%
2.5g
$2488.00 2023-12-15
Aaron
AR023S0D-5g
3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1578245-90-5 95%
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$3669.00 2023-12-15
Aaron
AR023S0D-10g
3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
1578245-90-5 95%
10g
$5428.00 2023-12-15
1PlusChem
1P023RS1-50mg
3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
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$315.00 2024-06-20
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